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Compound of Interest

Compound Name: 1,1,1-Trichloroacetone

Cat. No.: B165163 Get Quote

Technical Support Center: Safe Handling of
1,1,1-Trichloroacetone
This guide provides essential safety information, personal protective equipment (PPE)

recommendations, and troubleshooting for researchers, scientists, and drug development

professionals handling 1,1,1-Trichloroacetone.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,1,1-Trichloroacetone?

A1: 1,1,1-Trichloroacetone is a hazardous chemical that can cause skin irritation, serious eye

irritation, and respiratory irritation.[1][2][3] It is crucial to handle this substance with appropriate

safety precautions to avoid exposure.

Q2: What is the appropriate immediate response to accidental exposure to 1,1,1-
Trichloroacetone?

A2: In case of accidental exposure, it is critical to take the following first aid measures:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1]
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In case of skin contact: Immediately take off contaminated clothing. Wash the affected area

with soap and plenty of water. Consult a doctor if irritation persists.[1]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and consult a doctor.[1][2]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and call a doctor or Poison

Control Center immediately. Never give anything by mouth to an unconscious person.[1]

Q3: How should 1,1,1-Trichloroacetone be stored?

A3: Store 1,1,1-Trichloroacetone in a cool, dry, and well-ventilated area. Keep the container

tightly closed and store it in a locked-up area.[1]

Q4: What should I do in case of a spill?

A4: In the event of a spill, ensure adequate ventilation and remove all sources of ignition.[1]

Evacuate personnel to a safe area. Use personal protective equipment, including chemical-

impermeable gloves and respiratory protection.[1] Contain the spill and collect it with a non-

combustible absorbent material, then place it in a suitable, closed container for disposal.[1]

Troubleshooting Guide
Problem: I can smell a pungent odor while working with 1,1,1-Trichloroacetone.

Possible Cause: Inadequate ventilation or a leak in your experimental setup. The pungent

odor of 1,1,1-Trichloroacetone indicates the presence of its vapors in the air.[2]

Solution: Immediately stop your work and re-evaluate the ventilation in your workspace.

Ensure you are working in a properly functioning chemical fume hood. Check your

experimental apparatus for any leaks and ensure all connections are secure. If the odor

persists, evacuate the area and contact your institution's environmental health and safety

department.

Problem: My skin feels irritated after handling 1,1,1-Trichloroacetone, even though I was

wearing gloves.
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Possible Cause: The glove material may not be resistant to 1,1,1-Trichloroacetone, or the

gloves may have been compromised (e.g., a small tear or puncture). Permeation of the

chemical through the glove material can also occur.

Solution: Immediately remove the gloves and wash your hands thoroughly with soap and

water.[1] Inspect the gloves for any signs of degradation or damage. Refer to the PPE

recommendation table below for suitable glove materials. It is crucial to select gloves with a

high resistance to chlorinated solvents. If irritation persists, seek medical advice.

Problem: My safety glasses are fogging up, compromising my visibility.

Possible Cause: Poor ventilation within the safety glasses or a significant temperature

difference between the lab environment and the area around your eyes.

Solution: Use anti-fog safety goggles or a full-face respirator, which can provide a better seal

and often have anti-fog coatings. Ensure the laboratory has adequate temperature and

humidity control. Do not compromise on eye protection; clear visibility is essential for safety.

Personal Protective Equipment (PPE)
Recommendations
The following table summarizes the recommended PPE for handling 1,1,1-Trichloroacetone. It

is imperative to always consult the specific Safety Data Sheet (SDS) for the product you are

using.
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PPE Category Recommendation Specifications

Eye and Face Protection Safety goggles or a face shield

Chemical splash goggles

conforming to EN 166 (EU) or

NIOSH (US) approved. A face

shield should be used in

addition to goggles when there

is a significant splash hazard.

Skin Protection Chemical resistant gloves

While specific permeation data

for 1,1,1-Trichloroacetone is

limited, it is advisable to use

gloves made of materials

known to be resistant to

chlorinated solvents. Nitrile

gloves are a common

recommendation for protection

against chlorinated solvents

such as trichloroethylene.

Always inspect gloves for

damage before use and

replace them immediately if

contaminated.

Protective clothing

A lab coat or chemical-

resistant apron should be

worn. For larger quantities or in

situations with a high risk of

splashing, impervious clothing

that covers the entire body is

recommended.

Respiratory Protection Use in a well-ventilated area or

with a respirator

Work should be conducted in a

certified chemical fume hood. If

a fume hood is not available or

if exposure limits are

exceeded, a full-face respirator

with appropriate cartridges for
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organic vapors should be

used.[1][4]

Experimental Protocols: Safe Handling Procedures
Preparation: Before starting any experiment, ensure you have read and understood the

Safety Data Sheet (SDS) for 1,1,1-Trichloroacetone. Have all necessary PPE readily

available and inspected for integrity. Ensure the chemical fume hood is functioning correctly.

Handling:

Always handle 1,1,1-Trichloroacetone in a well-ventilated area, preferably within a

chemical fume hood.[1]

Wear the recommended PPE as detailed in the table above.

Avoid direct contact with skin, eyes, and clothing.[1]

Avoid inhaling vapors or mists.[1]

Use non-sparking tools to prevent ignition.[1]

Disposal: Dispose of 1,1,1-Trichloroacetone and any contaminated materials as hazardous

waste in accordance with local, state, and federal regulations. Do not pour it down the drain.

[1]

Decontamination: After handling, thoroughly wash your hands and any exposed skin with

soap and water.[1] Clean your work area and any equipment that may have come into

contact with the chemical.
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Hazard Assessment

PPE Selection
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Caption: PPE selection workflow for handling 1,1,1-Trichloroacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b165163?utm_src=pdf-custom-synthesis
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/guides/ansell-chemical-resistance.pdf
https://ehss.syr.edu/wp-content/uploads/2019/08/SafeSpec_Permeation_Guide-1.pdf
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://glovesbyweb.com/pages/gloves-chemical-resistance-chart
https://www.benchchem.com/product/b165163#personal-protective-equipment-ppe-for-handling-1-1-1-trichloroacetone
https://www.benchchem.com/product/b165163#personal-protective-equipment-ppe-for-handling-1-1-1-trichloroacetone
https://www.benchchem.com/product/b165163#personal-protective-equipment-ppe-for-handling-1-1-1-trichloroacetone
https://www.benchchem.com/product/b165163#personal-protective-equipment-ppe-for-handling-1-1-1-trichloroacetone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165163?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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